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Compound of Interest

Compound Name: 3,3-Dimethyl-1-Butyne

Cat. No.: B043207 Get Quote

Essential Safety and Handling Guide for 3,3-
Dimethyl-1-Butyne
This guide provides immediate, essential safety, handling, and disposal information for the use

of 3,3-Dimethyl-1-Butyne (tert-Butylacetylene) in a laboratory setting. Adherence to these

procedures is critical for ensuring the safety of all personnel.

Chemical Properties and Hazards
3,3-Dimethyl-1-Butyne is a highly flammable, colorless liquid that poses significant health and

safety risks if not handled correctly.[1][2][3] It is crucial to be aware of its physical properties to

inform safe handling and storage practices.
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Property Value

Molecular Formula C₆H₁₀[1][2][4]

Molecular Weight 82.14 g/mol [2][4][5]

Boiling Point 37-38 °C[1][3]

Melting Point -78 °C[1][3]

Flash Point -34 °C (-29.2 °F)[1]

Density 0.660 - 0.667 g/mL[1]

Vapor Pressure 398 - 409 mmHg at 20 °C[1][2][6]

Storage Temperature 2-8 °C[3]

Primary Hazards:

Flammability: Extremely flammable liquid and vapor.[1][2] Vapors can form explosive

mixtures with air and may travel to an ignition source and flash back.[1][7]

Health Hazards: May cause skin, eye, and respiratory tract irritation.[2][4][7] Ingestion can be

harmful and may cause lung damage by aspiration.[6]

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling 3,3-Dimethyl-1-Butyne to minimize exposure

and ensure personal safety.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC223440250&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/13512
https://www.govsci.com/product-detail/Fisher--Scientific/AC223440250/EA/
https://pubchem.ncbi.nlm.nih.gov/compound/13512
https://www.govsci.com/product-detail/Fisher--Scientific/AC223440250/EA/
https://www.sigmaaldrich.com/US/en/product/aldrich/244392
https://www.fishersci.com/store/msds?partNumber=AC223440250&countryCode=US&language=en
https://www.nbinno.com/?news/gp-33-dimethyl-1-butyne-comprehensive-overview-and-applications
https://www.fishersci.com/store/msds?partNumber=AC223440250&countryCode=US&language=en
https://www.nbinno.com/?news/gp-33-dimethyl-1-butyne-comprehensive-overview-and-applications
https://www.fishersci.com/store/msds?partNumber=AC223440250&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC223440250&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC223440250&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/13512
https://haz-map.com/Agents/19713
https://www.nbinno.com/?news/gp-33-dimethyl-1-butyne-comprehensive-overview-and-applications
https://www.fishersci.com/store/msds?partNumber=AC223440250&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/13512
https://www.fishersci.com/store/msds?partNumber=AC223440250&countryCode=US&language=en
https://m.chemicalbook.com/ProductMSDSDetailCB9228568_EN.htm
https://pubchem.ncbi.nlm.nih.gov/compound/13512
https://www.govsci.com/product-detail/Fisher--Scientific/AC223440250/EA/
https://m.chemicalbook.com/ProductMSDSDetailCB9228568_EN.htm
https://haz-map.com/Agents/19713
https://www.benchchem.com/product/b043207?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b043207?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Body Part PPE Requirement Rationale

Eyes/Face
Chemical safety goggles or a

face shield.[7]

Protects against splashes and

vapors that can cause eye

irritation.[7]

Hands
Chemical-resistant gloves

(e.g., Nitrile).

Prevents skin contact which

can cause irritation.[2][7]

Body
Flame-retardant lab coat and

protective clothing.

Protects skin from accidental

splashes and provides a

barrier in case of a flash fire.[1]

Respiratory

Use only in a well-ventilated

area, preferably within a

chemical fume hood.[7][8] If

ventilation is inadequate, a

NIOSH-approved respirator is

required.

Prevents inhalation of vapors,

which can cause respiratory

irritation.[4][7]

Operational Plan: Handling and Storage Protocols
A systematic approach to handling and storage is essential to mitigate the risks associated with

3,3-Dimethyl-1-Butyne.

Preparation and Handling
Ventilation: Always handle 3,3-Dimethyl-1-Butyne in a well-ventilated area or a certified

chemical fume hood to minimize vapor inhalation.[7][8]

Ignition Source Control: Before handling, ensure the area is free of all ignition sources,

including open flames, sparks, hot surfaces, and static electricity.[1][7][9] "No Smoking"

policies must be strictly enforced.[1][9]

Grounding and Bonding: Use grounding and bonding straps for all containers and receiving

equipment during transfers to prevent the buildup of static electricity.[1][7][9]

Equipment: Employ explosion-proof electrical, ventilating, and lighting equipment.[1][9] Use

only non-sparking tools for all operations.[1][9]
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Personal Hygiene: Wash hands and forearms thoroughly after handling the chemical and

before eating, drinking, or smoking.[7] Remove and launder contaminated clothing before

reuse.[7]

Storage
Container: Keep the container tightly closed when not in use.[1][7][9]

Location: Store in a designated flammables-area or a refrigerator approved for flammable

liquid storage.[1][7] The storage area should be cool, dry, and well-ventilated.[1][7]

Incompatibilities: Store away from incompatible materials, such as oxidizing agents.[1]

Disposal Plan: Spill, Leak, and Waste Management
Proper disposal is a critical component of the chemical's life cycle to ensure environmental and

personnel safety.

Spill and Leak Response
Immediate Action: Evacuate all non-essential personnel and eliminate all ignition sources

immediately.[1][7]

Containment: Absorb the spill with a non-combustible, inert material such as dry sand or

earth.[7] Do not use combustible materials like sawdust.

Cleanup: Using non-sparking tools, carefully place the absorbent material and contaminated

soil into a designated, labeled chemical waste container.[1][7]

Ventilation: Ensure the area is well-ventilated during and after the cleanup process.[7]

Waste Disposal
Containerization: All waste containing 3,3-Dimethyl-1-Butyne must be collected in a

suitable, tightly sealed container clearly labeled as "Hazardous Waste" and listing the

chemical contents.[10]
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Segregation: Do not mix this waste with other waste streams to avoid potentially hazardous

reactions.[10]

Disposal: Arrange for the disposal of the hazardous waste through an approved and licensed

waste disposal contractor, in accordance with all local, state, and federal regulations.[1][11]

Empty containers may still contain product residue and vapors and should be treated as

hazardous.[7][11]

Procedural Workflow
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Workflow for Handling 3,3-Dimethyl-1-Butyne

Preparation

Handling & Storage

Disposal & Emergency
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(Goggles, Gloves, Lab Coat)

Prepare Well-Ventilated Area
(Fume Hood)

Eliminate Ignition Sources

Ground & Bond Equipment

Proceed to Handling

Transfer Chemical Using
Non-Sparking Tools

Keep Container Tightly Closed

Spill Response:
Absorb with Inert Material

Accidental Spill

Store in Flammables Cabinet
(2-8°C)

Collect Waste in
Labeled Container

Generate Waste

Dispose via Approved
Waste Contractor

Click to download full resolution via product page

Caption: Logical workflow for the safe handling and disposal of 3,3-Dimethyl-1-Butyne.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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